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Compound of Interest

Compound Name: Triphenylgermanol

Cat. No.: B11951444 Get Quote

Triphenylmethanol: A Technical Overview
Triphenylmethanol, also known as triphenylcarbinol, is an organic compound with the chemical

formula C19H16O. It is a white crystalline solid that is insoluble in water but soluble in various

organic solvents such as ethanol, diethyl ether, and benzene.

Quantitative Data Summary
The key quantitative properties of Triphenylmethanol are summarized in the table below for

easy reference by researchers and drug development professionals.

Property Value Citations

Molecular Formula C19H16O [1][2][3][4][5][6]

Molecular Weight 260.33 g/mol [1][2][5]

Experimental Protocols
Detailed experimental protocols for the synthesis of Triphenylmethanol are available in the

chemical literature. One common method involves a Grignard reaction.
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A typical laboratory preparation involves the reaction of phenylmagnesium bromide with

benzophenone. This is a classic example of the synthesis of a tertiary alcohol using a Grignard

reagent. The reaction proceeds in an ethereal solvent, typically dry diethyl ether or

tetrahydrofuran, to stabilize the Grignard reagent. The initial product is a magnesium alkoxide,

which is then hydrolyzed in a subsequent step with an aqueous acid to yield triphenylmethanol.

A byproduct of this reaction can be biphenyl.

Logical Relationships in Synthesis
The synthesis of Triphenylmethanol via the Grignard reaction can be visualized as a multi-step

process with key reagents and intermediates. The following diagram illustrates the logical

workflow of this synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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